Isalsteine
Isalsteine
Brand Name:
Vulcanchem
CAS No.:
116818-99-6
VCID:
VC0058384
InChI:
InChI=1S/C14H15NO6S/c1-8(12(18)15-7-11(16)17)22-14(2)20-10-6-4-3-5-9(10)13(19)21-14/h3-6,8H,7H2,1-2H3,(H,15,18)(H,16,17)
SMILES:
CC(C(=O)NCC(=O)O)SC1(OC2=CC=CC=C2C(=O)O1)C
Molecular Formula:
C14H15NO6S
Molecular Weight:
325.34 g/mol
Isalsteine
CAS No.: 116818-99-6
Main Products
VCID: VC0058384
Molecular Formula: C14H15NO6S
Molecular Weight: 325.34 g/mol
| CAS No. | 116818-99-6 |
|---|---|
| Product Name | Isalsteine |
| Molecular Formula | C14H15NO6S |
| Molecular Weight | 325.34 g/mol |
| IUPAC Name | 2-[2-[(2-methyl-4-oxo-1,3-benzodioxin-2-yl)sulfanyl]propanoylamino]acetic acid |
| Standard InChI | InChI=1S/C14H15NO6S/c1-8(12(18)15-7-11(16)17)22-14(2)20-10-6-4-3-5-9(10)13(19)21-14/h3-6,8H,7H2,1-2H3,(H,15,18)(H,16,17) |
| Standard InChIKey | DXSXAJGKYKXYMX-UHFFFAOYSA-N |
| SMILES | CC(C(=O)NCC(=O)O)SC1(OC2=CC=CC=C2C(=O)O1)C |
| Canonical SMILES | CC(C(=O)NCC(=O)O)SC1(OC2=CC=CC=C2C(=O)O1)C |
| PubChem Compound | 3038474 |
| Last Modified | Nov 11 2021 |
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